An In-depth Technical Guide to Enhydrin Chlorohydrin: Structure, Properties, and Biological Activity
An In-depth Technical Guide to Enhydrin Chlorohydrin: Structure, Properties, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
Abstract
Enhydrin (B1240213) chlorohydrin, a chlorinated derivative of the sesquiterpene lactone enhydrin, represents a class of natural products with significant potential for therapeutic development. This document provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological activities of Enhydrin chlorohydrin. Detailed experimental protocols for the isolation of related compounds are presented, alongside a discussion of its likely mechanism of action via modulation of the NF-κB signaling pathway. This guide is intended to serve as a foundational resource for researchers engaged in the exploration of sesquiterpene lactones for novel drug discovery.
Chemical Structure and Physicochemical Properties
Enhydrin chlorohydrin is a sesquiterpenoid, characterized by a complex polycyclic structure. While various chlorinated derivatives may exist, a notable example isolated from Enhydra fluctuans is 8-Deepoxyangeloyl-8-[2-hydroxy-3-chloro-isobutyroyl] enhydrin .[1] The chemical formula for a representative Enhydrin chlorohydrin is C23H29ClO10.
The core structure is based on the germacranolide skeleton of its parent compound, enhydrin. The defining feature of Enhydrin chlorohydrin is the presence of a chlorine atom within one of the ester side chains.
Table 1: Physicochemical Properties of Enhydrin and a Representative Enhydrin Chlorohydrin
| Property | Enhydrin | Enhydrin Chlorohydrin (representative) | Data Source |
| Chemical Formula | C23H28O10 | C23H29ClO10 | [2] |
| Molecular Weight | 464.5 g/mol | 500.9 g/mol (calculated) | [2] |
| CAS Number | 33880-85-2 | 38230-99-8 | [2] |
| Appearance | Colorless crystals | Needles | [1] |
| Melting Point | 185-186 °C | 209-210 °C | [3] |
Experimental Protocols
Isolation of Sesquiterpene Lactones from Enhydra fluctuans
The following protocol is a representative method for the isolation of sesquiterpene lactones, including enhydrin and its derivatives, from plant material.[1][4][5]
Objective: To extract and purify sesquiterpene lactones from the dried aerial parts of Enhydra fluctuans.
Materials:
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Dried and powdered Enhydra fluctuans plant material
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Solvents: Hexane (B92381), Chloroform (B151607), Methanol, Ethyl Acetate (B1210297)
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Silica (B1680970) gel for column chromatography
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Thin Layer Chromatography (TLC) plates (silica gel)
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Preparative TLC plates
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Rotary evaporator
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Chromatography columns
Procedure:
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Extraction:
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The dried and powdered plant material is subjected to sequential extraction with solvents of increasing polarity, typically starting with a non-polar solvent like hexane to remove lipids, followed by a more polar solvent such as chloroform or ethyl acetate to extract the sesquiterpene lactones.
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The extraction is typically performed at room temperature over several days with occasional agitation.
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Concentration:
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The solvent from the chloroform or ethyl acetate extract is removed under reduced pressure using a rotary evaporator to yield a crude extract.
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Chromatographic Separation:
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The crude extract is subjected to column chromatography on silica gel.
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The column is eluted with a gradient of solvents, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate).
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Fractions are collected and monitored by TLC. Fractions with similar TLC profiles are pooled.
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Purification:
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Pooled fractions containing the compounds of interest are further purified using preparative TLC or repeated column chromatography until pure compounds are obtained.
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Characterization:
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The structure of the isolated compounds is elucidated using spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).
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Biological Activity and Mechanism of Action
Inhibition of NF-κB Signaling Pathway
While direct studies on the biological activity of Enhydrin chlorohydrin are limited, the broader class of sesquiterpene lactones is well-documented for its potent anti-inflammatory effects.[3][6][7][8] A primary mechanism underlying this activity is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[6][7]
NF-κB is a key transcription factor that regulates the expression of numerous genes involved in inflammation, immunity, and cell survival. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by various inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent degradation by the proteasome. This allows the p65/p50 NF-κB dimer to translocate to the nucleus and activate the transcription of pro-inflammatory genes.
Sesquiterpene lactones, likely including Enhydrin chlorohydrin, are thought to inhibit this pathway through the direct alkylation of the p65 subunit of NF-κB.[9] This covalent modification prevents NF-κB from binding to DNA, thereby blocking the transcription of its target genes.
Table 2: Quantitative Data on the Biological Activity of Enhydra fluctuans Extracts
| Assay | Extract/Compound | IC50 Value | Reference |
| DPPH Radical Scavenging | Ethanolic extract | 197 µg/ml | [10] |
| α-glucosidase inhibition | Methanolic extract | 123.79 ± 3.522 µg/ml | [11] |
| α-amylase inhibition | Methanolic extract | 155.52 ± 5.890 µg/ml | [11] |
Note: These values are for crude extracts and not for isolated Enhydrin chlorohydrin. They are provided as an indication of the potential activity of the plant's constituents.
Conclusion and Future Directions
Enhydrin chlorohydrin and related sesquiterpene lactones from Enhydra fluctuans present a promising area for further investigation in drug discovery. The established anti-inflammatory properties of this class of compounds, likely mediated through the inhibition of the NF-κB pathway, warrant more detailed studies on the specific activity of isolated Enhydrin chlorohydrin.
Future research should focus on:
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The total synthesis of Enhydrin chlorohydrin to enable more extensive biological evaluation.
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In-depth studies to confirm the precise molecular mechanism of action and to identify the specific amino acid residues targeted by the compound.
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Quantitative structure-activity relationship (QSAR) studies to guide the design of more potent and selective analogs.
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In vivo studies to evaluate the therapeutic efficacy of Enhydrin chlorohydrin in models of inflammatory diseases.
This technical guide provides a solid foundation for these future endeavors, consolidating the current knowledge and outlining a clear path for the continued exploration of this fascinating natural product.
References
- 1. researchgate.net [researchgate.net]
- 2. Enhydrin | C23H28O10 | CID 5281441 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. WO1992011857A1 - Method for the extraction of sesquiterpene lactones - Google Patents [patents.google.com]
- 5. msipublishers.com [msipublishers.com]
- 6. Sesquiterpene lactones specifically inhibit activation of NF-kappa B by preventing the degradation of I kappa B-alpha and I kappa B-beta - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Inhibition of transcription factor NF-kappaB by sesquiterpene lactones: a proposed molecular mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. pubs.acs.org [pubs.acs.org]
- 9. The anti-inflammatory sesquiterpene lactone helenalin inhibits the transcription factor NF-kappaB by directly targeting p65 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. kus.ku.ac.bd [kus.ku.ac.bd]
- 11. researchgate.net [researchgate.net]
